3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)-N-phenylpiperidine-1-carboxamide

• IUPAC Name: 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-N-phenylpiperidine-1-carboxamide
• InChI: InChI=1S/C18H22N4O2/c23-18(19-15-6-2-1-3-7-15)22-10-4-5-13(12-22)11-16-20-17(21-24-16)14-8-9-14/h1-3,6-7,13-14H,4-5,8-12H2,(H,19,23)
• InChI Key: FVEDQCWMFHTYID-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)NC2=CC=CC=C2)CC3=NC(=NO3)C4CC4
• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol

Description

The compound “3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)-N-phenylpiperidine-1-carboxamide” is a complex organic molecule. It contains a piperidine ring, which is a common motif in many pharmaceuticals, and an oxadiazole ring, which is often used in drug design due to its planarity, rigidity, and bioisosterism with other heterocycles.

Molecular Structure Analysis

The molecule contains a piperidine ring, a phenyl group, and an oxadiazole ring attached to a cyclopropyl group. The oxadiazole and phenyl rings are likely to contribute to the planarity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Piperidines are typically basic due to the nitrogen atom, and the compound is likely to be lipophilic due to the presence of multiple rings.

Scientific Research Applications

Energetic Materials

• . Researchers are exploring its use in propellants, explosives, and pyrotechnics.

Pharmaceutical Research

• The 1,2,4-oxadiazole ring is a key scaffold in drug discovery. . Researchers study its interactions with biological targets, aiming to develop new drugs for various diseases.

Mechanism of Action

1,2,4-oxadiazoles are a class of heterocyclic compounds that contain an oxygen atom and two nitrogen atoms in a five-membered ring . They are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects . The oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus .

The mechanism of action of these compounds often involves interactions with various biological targets, leading to changes in cellular processes. The specific targets and mode of action can vary greatly depending on the exact structure and functional groups present in the compound .

The pharmacokinetics of 1,2,4-oxadiazole derivatives, including absorption, distribution, metabolism, and excretion (ADME), can also vary widely and are influenced by factors such as the compound’s chemical structure and the route of administration .

The molecular and cellular effects of these compounds can include changes in cell signaling pathways, inhibition of enzyme activity, or interactions with cellular receptors .

Environmental factors such as pH, temperature, and the presence of other substances can influence the stability and efficacy of these compounds .